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Compound of Interest

Compound Name:
4-Chloro-2-

isopropoxyphenylboronic acid

Cat. No.: B577731 Get Quote

An In-depth Technical Guide on the Safety, Handling, and Storage of 4-Chloro-2-
isopropoxyphenylboronic Acid

Introduction
4-Chloro-2-isopropoxyphenylboronic acid is a specialized organic compound used in

scientific research, particularly as a building block in organic synthesis. Its utility in forming

carbon-carbon bonds, most notably in Suzuki-Miyaura cross-coupling reactions, makes it a

valuable reagent for drug development professionals and researchers. This guide provides

comprehensive information on its safe handling, storage, and disposal.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 4-Chloro-2-isopropoxyphenylboronic acid is

not readily available, data from structurally similar phenylboronic acid derivatives indicate a

consistent hazard profile. The following GHS classifications are based on analogous

compounds and should be considered when handling 4-Chloro-2-isopropoxyphenylboronic
acid.

Table 1: GHS Hazard Classification Summary for Similar Phenylboronic Acids
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[5][6]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][5][6][7]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.[1][5]

Signal Word: Warning[5][6]

Hazard Pictograms:

alt text

Safe Handling and Personal Protective Equipment
(PPE)
Safe handling of 4-Chloro-2-isopropoxyphenylboronic acid requires strict adherence to

laboratory safety protocols and the use of appropriate personal protective equipment to prevent

exposure.[8]

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area.[2][5][8] For procedures

that may generate dust, a fume hood is recommended.[8]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are in close proximity to the workstation.[5]

Personal Protective Equipment (PPE)
Table 2: Recommended Personal Protective Equipment
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PPE Category Specification Purpose

Eye Protection

Tight-sealing safety goggles or

safety glasses with side-

shields (European standard -

EN 166).[5]

To protect eyes from dust

particles and splashes,

preventing serious eye

irritation.

Hand Protection

Nitrile gloves or other

appropriate protective gloves.

[5]

To prevent skin contact and

irritation.[6]

Body Protection
Laboratory coat or long-

sleeved clothing.[5]

To protect skin and personal

clothing from contamination.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

To be used when handling

large quantities or when dust

formation is likely to exceed

exposure limits.[5]

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[1][9]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothes

and shoes. If skin irritation occurs, get medical

advice/attention.[5][6][9]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][6][9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water. Call a POISON

CENTER or doctor/physician if you feel unwell.

[2][9]

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of 4-Chloro-2-
isopropoxyphenylboronic acid.

Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

[5][6] Some boronic acids benefit from refrigerated storage to maintain quality.[8] The

compound may be light-sensitive, so storing it in a dark place is recommended.[1][6]

Chemical Stability: Stable under normal conditions.[5][9]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[5][9]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include carbon monoxide (CO), carbon dioxide (CO2), oxides of boron, and
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hydrogen chloride.[5]

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling Reaction
The following is a general protocol for a Suzuki-Miyaura cross-coupling reaction using a

phenylboronic acid derivative. This protocol should be adapted and optimized for specific

substrates and reaction scales. The Suzuki coupling reaction is a well-established method for

synthesizing biphenyl compounds.[10]

Materials
4-Chloro-2-isopropoxyphenylboronic acid

Aryl halide (e.g., aryl bromide or iodide)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

Solvent (e.g., 1,4-dioxane, toluene, DMF, acetonitrile/water mixture)

Inert gas (e.g., Argon or Nitrogen)

Procedure
In a flame-dried Schlenk flask under an inert atmosphere, combine 4-Chloro-2-
isopropoxyphenylboronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), and the

base (2.0-3.0 equivalents).

Add the palladium catalyst (0.01-0.05 equivalents).

Add the degassed solvent to the flask.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the

reaction is complete (monitored by TLC or GC/LC-MS).

After completion, cool the reaction mixture to room temperature.
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Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield the desired

biphenyl compound.

Visualizations
Safe Handling and Storage Workflow
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Start: Obtain 4-Chloro-2-isopropoxyphenylboronic acid

Assess Hazards
(Review SDS for similar compounds)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Eyewash Station)

Weigh and Dispense
(Avoid dust formation)

Run Reaction
(Inert atmosphere, proper ventilation)

Store Unused Reagent
(Cool, dry, dark, tightly sealed)

If not all is used

Work-up and Purification

Dispose of Waste
(Follow institutional guidelines)

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.
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Hazard Mitigation Strategy

Potential Hazards

Mitigation Strategies

Inhalation of Dust

Use in Fume Hood Proper Handling Technique

Skin Contact

Wear Gloves and Lab Coat

Eye Contact

Wear Safety Goggles

Ingestion

No Eating/Drinking in Lab

Click to download full resolution via product page

Caption: Hazard and Mitigation Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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